Cas no 142087-14-7 (1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 142087-14-7
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 4459235
• PubChem ID: 2992166
• Update Time: 2025-06-11

1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-[(2-methylphenyl)methyl]-
• 1-[(2-methylphenyl)methyl]benzotriazole
• 1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole
• AKOS000586625
• 1-(2-methylbenzyl)-1H-benzo[d][1,2,3]triazole
• CCG-290146
• SR-01000305069
• SR-01000305069-1
• Z57842877
• STL257689
• 1-(2-methylbenzyl)-1H-benzotriazole
• 1-(2-methylbenzyl)-1h-1,2,3-benzotriazole
• F3020-0494
• 142087-14-7

• Inchi： 1S/C14H13N3/c1-11-6-2-3-7-12(11)10-17-14-9-5-4-8-13(14)15-16-17/h2-9H,10H2,1H3
• InChI Key： SKFGISZABVWDCB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 223.110947427Da
• Monoisotopic Mass: 223.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole

Chemical Profile of 1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole (CAS No. 142087-14-7)

1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole, identified by its Chemical Abstracts Service registry number CAS No. 142087-14-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This benzotriazole derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of a benzotriazole core, coupled with an aromatic 2-methylphenyl (tolyl) substituent and a secondary amine functionality, positions this molecule as a versatile intermediate for further chemical modifications and functionalization.

The benzotriazole scaffold is a well-documented heterocyclic system known for its broad spectrum of biological activities. Benzotriazoles are characterized by their three-membered ring containing two nitrogen atoms and one carbon atom, which imparts distinct electronic and steric properties to the molecule. These properties make benzotriazoles valuable in the design of pharmacophores, particularly in the development of antimicrobial, antiviral, and anticancer agents. The nitrogen-rich environment of the benzotriazole ring facilitates hydrogen bonding interactions, which can be critical for binding to biological targets such as enzymes and receptors.

In recent years, the pharmaceutical industry has seen a resurgence in the exploration of benzotriazole derivatives due to their enhanced binding affinity and improved pharmacokinetic profiles compared to earlier analogs. The 1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole structure exemplifies this trend by incorporating a bulky 2-methylphenyl group, which can influence both the solubility and metabolic stability of the compound. This modification is particularly relevant in drug design, where optimizing physicochemical properties is essential for achieving desirable pharmacological outcomes.

One of the most compelling aspects of 1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole is its potential as a building block for more complex molecular architectures. The secondary amine functionality at the 1-position of the benzotriazole ring can be further functionalized through reductive amination, alkylation, or coupling reactions with carboxylic acids via amide bond formation. Such transformations are pivotal in constructing peptidomimetics and other biologically active molecules that mimic natural products or target specific disease pathways.

Recent studies have highlighted the utility of benzotriazole derivatives in modulating enzyme activity and receptor interactions. For instance, modifications to the benzotriazole core have been shown to enhance binding affinity to protein targets involved in inflammatory responses and cancer progression. The 1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole derivative has been investigated as a potential scaffold for developing novel inhibitors of kinases and other enzymes implicated in signal transduction pathways. Its structural features may enable precise tuning of electronic distributions to optimize interactions with active sites in biological macromolecules.

The synthesis of 1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. Key synthetic strategies often begin with the condensation of appropriately substituted phenols or anilines with triazoles under acidic or basic conditions to form the benzotriazole core. Subsequent alkylation or substitution reactions introduce the 2-methylphenyl group and other desired substituents. Advances in catalytic methods have further refined these synthetic routes, enabling more efficient production scales suitable for industrial applications.

The physicochemical properties of 1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole, including its solubility profile and melting point characteristics, are critical factors influencing its formulation as an active pharmaceutical ingredient (API). Computational modeling techniques have been employed to predict these properties before experimental validation, streamlining drug development pipelines. Additionally, spectroscopic methods such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry provide essential structural elucidation data that confirm the identity and purity of synthesized batches.

In conclusion,1-[(2-methylphenyl)methyl]-1H-1,2,3-benzotriazole (CAS No. 142087-14-7) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a versatile intermediate underscores its importance in synthetic chemistry efforts aimed at discovering novel therapeutic agents. As computational biology continues to advance our understanding of molecular recognition processes,benzotriazole derivatives like this one will remain at the forefront of drug discovery initiatives targeting diverse therapeutic areas.